1-(4-ethoxybenzenesulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine

• IUPAC Name: 1-(4-ethoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine
• InChI: InChI=1S/C15H20N4O3S/c1-2-22-14-3-5-15(6-4-14)23(20,21)18-10-7-13(8-11-18)19-12-9-16-17-19/h3-6,9,12-13H,2,7-8,10-11H2,1H3
• InChI Key: MWRIOKKHGKTQOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)N3C=CN=N3
• Molecular Formula: C15H20N4O3S
• Molecular Weight: 336.4 g/mol

Description

1-(4-ethoxybenzenesulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine, also known as ETP, is an organic compound with a unique chemical structure. It was first discovered in 1978 by a group of researchers at the University of California, Berkeley. The compound has since been studied extensively for its potential applications in a variety of scientific research fields.

Scientific Research Applications

1-(4-ethoxybenzenesulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine has been studied extensively for its potential applications in a variety of scientific research fields. For example, it has been used as a building block for the synthesis of novel compounds, such as heterocycles and polyheterocycles. It has also been used as a ligand in coordination chemistry, as well as a reagent in organic synthesis. In addition, this compound has been used in the synthesis of biologically active compounds, such as antibiotics and antifungal agents.

Mechanism of Action

The mechanism of action of 1-(4-ethoxybenzenesulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine is not well understood. However, it is believed that its unique structure allows it to interact with specific molecules in a particular way. For example, it has been suggested that it can bind to certain proteins, thus affecting the activity of those proteins. In addition, it has been suggested that it can interact with DNA, thus affecting gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been suggested that it can act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. In addition, it has been suggested that it can act as a modulator of certain cellular processes, such as apoptosis and cell proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-ethoxybenzenesulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine in laboratory experiments include its low cost, ease of synthesis, and wide range of potential applications. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in certain experiments. In addition, its unique structure can make it difficult to identify and isolate.

Future Directions

There are a number of potential future directions for the use of 1-(4-ethoxybenzenesulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine in scientific research. For example, it could be used to develop new methods of synthesis for novel compounds. In addition, it could be studied further to gain a better understanding of its biochemical and physiological effects. Furthermore, it could be used to develop new drugs or therapies for a variety of medical conditions. Finally, it could be used to develop new diagnostic tools or methods for the detection of diseases.

Synthesis Methods

1-(4-ethoxybenzenesulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine can be synthesized using a two-step method. The first step involves the reaction of 4-ethoxybenzenesulfonyl chloride and 1H-1,2,3-triazol-1-yl piperidine in the presence of a base, such as pyridine. The second step involves the reaction of the resulting product with a suitable reducing agent, such as sodium borohydride, to yield the desired compound.